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Compound of Interest

Compound Name: 2-Amino-3,5-dichloropyridine

Cat. No.: B145740 Get Quote

In-Depth Technical Guide: 2-Amino-3,5-
dichloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 2-Amino-3,5-
dichloropyridine, a key intermediate in organic synthesis, particularly within medicinal

chemistry and materials science.

Core Molecular Data
The fundamental molecular properties of 2-Amino-3,5-dichloropyridine are summarized

below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value

Molecular Formula C5H4Cl2N2[1][2]

Molecular Weight 163.00 g/mol [3]

IUPAC Name 3,5-dichloropyridin-2-amine[2]

CAS Number 4214-74-8[2][3]
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Logical Relationship of Molecular Components
The following diagram illustrates the elemental composition derived from the molecular formula.
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Caption: Elemental breakdown of 2-Amino-3,5-dichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

